Cas no 1803843-98-2 (Methyl 2-nitro-5-(trifluoromethyl)nicotinate)

• Product Name: Methyl 2-nitro-5-(trifluoromethyl)nicotinate
• CAS No: 1803843-98-2
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4908360
• Update Time: 2025-07-21

Methyl 2-nitro-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-nitro-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C8H5F3N2O4/c1-17-7(14)5-2-4(8(9,10)11)3-12-6(5)13(15)16/h2-3H,1H3
• InChI Key： JXPRMHSHPYYWNR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OC)=C1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 2-nitro-5-(trifluoromethyl)nicotinate

Methyl 2-nitro-5-(trifluoromethyl)nicotinate (CAS No. 1803843-98-2): A Comprehensive Overview

Methyl 2-nitro-5-(trifluoromethyl)nicotinate (CAS No. 1803843-98-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications. The presence of both nitro and trifluoromethyl substituents in its molecular framework contributes to its distinct reactivity and potential biological activity.

The chemical structure of Methyl 2-nitro-5-(trifluoromethyl)nicotinate consists of a nicotinic acid derivative with specific functional groups that enhance its utility. The nitro group, located at the 2-position, introduces a polar region that can participate in hydrogen bonding and other interactions with biological targets. Meanwhile, the trifluoromethyl group at the 5-position increases the compound's lipophilicity and metabolic stability, making it more suitable for systemic delivery and prolonged activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both nitro and trifluoromethyl groups. These functional groups are known to modulate the electronic properties of molecules, influencing their binding affinity and selectivity towards biological receptors. Methyl 2-nitro-5-(trifluoromethyl)nicotinate has been studied for its potential role in developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

One of the most compelling aspects of Methyl 2-nitro-5-(trifluoromethyl)nicotinate is its ability to interact with various enzymatic and receptor systems. Research has shown that the nitro group can be reduced to an amine, which can then form stable adducts with biological targets. This transformation is particularly relevant in drug design, as it allows for the development of prodrugs that can be activated in vivo to release active metabolites. The trifluoromethyl group further enhances this property by stabilizing the resulting amine derivatives, improving their bioavailability and pharmacokinetic profiles.

The agrochemical applications of Methyl 2-nitro-5-(trifluoromethyl)nicotinate are also noteworthy. Its structural features make it a potent candidate for developing new pesticides and herbicides. The presence of both polar and lipophilic regions allows it to penetrate plant cell membranes effectively, targeting specific enzymes involved in plant growth and development. This selective action is crucial for minimizing environmental impact while maximizing efficacy in crop protection.

The synthesis of Methyl 2-nitro-5-(trifluoromethyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as nitration followed by trifluoromethylation have been particularly effective in constructing the desired molecular framework. These synthetic approaches not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

Evaluation of Methyl 2-nitro-5-(trifluoromethyl)nicotinate's biological activity has revealed several promising leads in preclinical studies. Its interaction with neurotransmitter receptors suggests potential applications in managing conditions such as anxiety and depression. Additionally, its anti-inflammatory properties have been observed in experimental models, making it a candidate for developing novel anti-inflammatory drugs. These findings underscore the compound's versatility and highlight its potential as a lead molecule for further drug discovery efforts.

The safety profile of Methyl 2-nitro-5-(trifluoromethyl)nicotinate is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies have demonstrated that the compound exhibits low toxicity when administered at therapeutic doses, making it a safe candidate for further development into clinical applications. However, additional research is needed to fully understand its long-term effects and potential side interactions with other drugs.

The regulatory landscape surrounding Methyl 2-nitro-5-(trifluoromethyl)nicotinate is also evolving as more data becomes available on its properties and applications. Regulatory agencies are closely monitoring its development to ensure compliance with safety and efficacy standards. This regulatory oversight is essential for ensuring that the compound can be safely translated from laboratory research into commercial products used by healthcare professionals worldwide.

In conclusion, Methyl 2-nitro-5-(trifluoromethyl)nicotinate(CAS No. 1803843-98-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with promising biological activities, make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential contributions to advancing medical science and improving agricultural practices.